Cas no 831187-27-0 (3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)

• Product Name: 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• CAS No: 831187-27-0
• MF: C₁₇H₁₁BrN₄S
• MW: 383.265040636063
• CID: 5419224
• PubChem ID: 5741123
• Update Time: 2025-10-30

3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 831187-27-0
• F3284-8519
• STL019195
• AKOS002206614
• 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• (E)-3-(4-bromophenyl)-6-styryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• VU0608736-1
• 3-(4-Bromophenyl)-6-(2-phenylethenyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole

• Inchi： 1S/C17H11BrN4S/c18-14-9-7-13(8-10-14)16-19-20-17-22(16)21-15(23-17)11-6-12-4-2-1-3-5-12/h1-11H
• InChI Key： BCYJYZVJLMYZAH-UHFFFAOYSA-N
• SMILES： S1C(C=CC2=CC=CC=C2)=NN2C(C3=CC=C(Br)C=C3)=NN=C12

Computed Properties

• Exact Mass: 381.98878g/mol
• Monoisotopic Mass: 381.98878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.14±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Recent Advances in the Study of 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (CAS: 831187-27-0)

In recent years, the compound 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (CAS: 831187-27-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazolothiadiazole core, has demonstrated promising pharmacological properties, particularly in the areas of anticancer and antimicrobial research. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process, typically starting with the condensation of 4-bromobenzaldehyde with appropriate hydrazide derivatives, followed by cyclization to form the triazolothiadiazole scaffold. Recent studies have optimized these synthetic routes to improve yield and purity, which are critical for subsequent biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

One of the most notable findings in recent research is the compound's potent anticancer activity. In vitro studies have shown that 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant cytotoxicity against a range of cancer cell lines, including breast (MCF-7), lung (A549), and colon (HCT-116) cancer cells. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, characterized by the upregulation of pro-apoptotic proteins such as Bax and caspase-3, and the downregulation of anti-apoptotic proteins like Bcl-2. These findings position the compound as a potential candidate for further development as an anticancer agent.

In addition to its anticancer properties, recent investigations have explored the antimicrobial potential of this compound. Preliminary studies indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. The compound's mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic pathways. These results suggest its potential utility in addressing the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in the development of 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. Recent research has begun to explore derivative synthesis to enhance these pharmacokinetic properties while retaining the compound's biological activity.

In conclusion, 3-(4-bromophenyl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (CAS: 831187-27-0) represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in anticancer and antimicrobial applications. Ongoing research aims to optimize its pharmacological profile and elucidate its full therapeutic potential. The compound's unique structural features and biological activities make it a valuable subject for future investigations in drug discovery and development.